Cas no 20009-28-3 (2-(2-Propynyloxy)naphthalene)

2-(2-Propynyloxy)naphthalene structure
2-(2-Propynyloxy)naphthalene structure
Product Name:2-(2-Propynyloxy)naphthalene
CAS No:20009-28-3
MF:C13H10O
MW:182.217903614044
MDL:MFCD04275627
CID:1391395
PubChem ID:253662273
Update Time:2025-04-20

2-(2-Propynyloxy)naphthalene Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 2-(2-propynyloxy)-
    • 2-(2-Propynyloxy)naphthalene
    • 2-prop-2-ynoxynaphthalene
    • 2-(Propargyloxy)naphthalene
    • 2-(Prop-2-yn-1-yloxy)naphthalene
    • 2-(2-Propyn-1-yloxy)naphthalene
    • 2-(prop-2-ynyloxy)naphthalene
    • 2-[(Prop-2-yn-1-yl)oxy]naphthalene
    • P2190
    • SY056558
    • Naphthalene, 2-(2-propyn-1-yloxy)-
    • CS-0314210
    • DB-312528
    • AKOS008950828
    • MFCD04275627
    • 20009-28-3
    • SCHEMBL9043883
    • AS-61787
    • DTXSID70576929
    • MDL: MFCD04275627
    • Inchi: 1S/C13H10O/c1-2-9-14-13-8-7-11-5-3-4-6-12(11)10-13/h1,3-8,10H,9H2
    • InChI Key: RACCOFGYHHVUQB-UHFFFAOYSA-N
    • SMILES: O(CC#C)C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 182.0732
  • Monoisotopic Mass: 182.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.1±0.0 g/cm3
  • Melting Point: 58.0 to 62.0 deg-C
  • Boiling Point: 83°C/1mmHg(lit.)
  • Flash Point: 142.9±0.0 °C
  • PSA: 9.23
  • Vapor Pressure: 0.0±0.0 mmHg at 25°C

2-(2-Propynyloxy)naphthalene Security Information

2-(2-Propynyloxy)naphthalene Pricemore >>

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